Cas no 212628-45-0 (Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-)
![Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/212628-45-0x500.png)
212628-45-0 structure
Product name:Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-
CAS No:212628-45-0
MF:C14H10F2INO2
MW:389.135982990265
CID:1399448
Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-
- XRNCNLRJMNWXRG-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10F2INO2/c1-7-6-8(17)2-5-11(7)18-13-9(14(19)20)3-4-10(15)12(13)16/h2-6,18H,1H3,(H,19,20)
- InChI Key: XRNCNLRJMNWXRG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(F)C(F)=C1NC1=CC=C(I)C=C1C
Computed Properties
- Exact Mass: 388.972
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 49.33
Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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4. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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